Cas no 147290-67-3 (Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester)
147290-67-3 structure
Product Name:Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester
CAS No:147290-67-3
MF:C12H15NO4
MW:237.251803636551
CID:100817
PubChem ID:15283350
Update Time:2025-04-18
Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester
- tert-butyl 3-methyl-4-nitrobenzoate
- SCHEMBL1027488
- FT-0763177
- Benzoic acid, 3-methyl-4-nitro-, 1,1-dimethylethyl ester
- XFA29067
- 147290-67-3
- t-butyl 3-methyl-4-nitro-benzoate
- t-butyl 3-methyl-4-nitrobenzoate
- DTXSID20570977
- BS-21429
- 3-methyl-4-nitrobenzoic acid tert-butyl ester
- SWAVZCKLGYSSQN-UHFFFAOYSA-N
- AKOS008988139
-
- MDL: MFCD08703418
- Inchi: 1S/C12H15NO4/c1-8-7-9(5-6-10(8)13(15)16)11(14)17-12(2,3)4/h5-7H,1-4H3
- InChI Key: SWAVZCKLGYSSQN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 237.10015
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.157
- Boiling Point: 345.31°C at 760 mmHg
- Flash Point: 142.751°C
- Refractive Index: 1.529
- PSA: 69.44
Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P001F8C-5g |
Benzoic acid, 3-methyl-4-nitro-, 1,1-dimethylethyl ester |
147290-67-3 | 98% | 5g |
$372.00 | 2025-02-19 | |
| 1PlusChem | 1P001F8C-1g |
Benzoic acid, 3-methyl-4-nitro-, 1,1-dimethylethyl ester |
147290-67-3 | 98% | 1g |
$117.00 | 2025-02-19 | |
| A2B Chem LLC | AA65596-1g |
tert-Butyl 3-methyl-4-nitrobenzoate |
147290-67-3 | 98% | 1g |
$108.00 | 2024-04-20 | |
| A2B Chem LLC | AA65596-5g |
tert-Butyl 3-methyl-4-nitrobenzoate |
147290-67-3 | 98% | 5g |
$358.00 | 2024-04-20 |
Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
147290-67-3 (Benzoic acid,3-methyl-4-nitro-, 1,1-dimethylethyl ester) Related Products
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